Cas no 2757952-45-5 (2-[(2,2,2-Trifluoroacetamido)methyl]imidazo[1,2-a]pyridine-7-carboxylic acid)

• Product Name: 2-[(2,2,2-Trifluoroacetamido)methyl]imidazo[1,2-a]pyridine-7-carboxylic acid
• CAS No: 2757952-45-5
• MF: C₁₁H₈F₃N₃O₃
• MW: 287.194732666016
• CID: 6483157
• PubChem ID: 165755449
• Update Time: 2025-05-20

2-[(2,2,2-Trifluoroacetamido)methyl]imidazo[1,2-a]pyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37102220
• 2757952-45-5
• 2-[(2,2,2-trifluoroacetamido)methyl]imidazo[1,2-a]pyridine-7-carboxylic acid
• 2-[(2,2,2-Trifluoroacetamido)methyl]imidazo[1,2-a]pyridine-7-carboxylic acid

• Inchi： 1S/C11H8F3N3O3/c12-11(13,14)10(20)15-4-7-5-17-2-1-6(9(18)19)3-8(17)16-7/h1-3,5H,4H2,(H,15,20)(H,18,19)
• InChI Key： VTADCJILFDEDML-UHFFFAOYSA-N
• SMILES： FC(C(NCC1=CN2C=CC(C(=O)O)=CC2=N1)=O)(F)F

Computed Properties

• Exact Mass: 287.05177561g/mol
• Monoisotopic Mass: 287.05177561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.7Ų

Additional information on 2-[(2,2,2-Trifluoroacetamido)methyl]imidazo[1,2-a]pyridine-7-carboxylic acid

Comprehensive Overview of 2-[(2,2,2-Trifluoroacetamido)methyl]imidazo[1,2-a]pyridine-7-carboxylic acid (CAS No. 2757952-45-5)

2-[(2,2,2-Trifluoroacetamido)methyl]imidazo[1,2-a]pyridine-7-carboxylic acid (CAS No. 2757952-45-5) is a novel heterocyclic compound gaining significant attention in pharmaceutical and biochemical research. This imidazo[1,2-a]pyridine derivative is characterized by its unique trifluoroacetamido-methyl substitution, which enhances its potential as a bioactive scaffold. Researchers are particularly interested in its applications as a small-molecule inhibitor or intermediate in drug discovery, especially for targeting protein-protein interactions and enzyme modulation.

The structural complexity of 2-[(2,2,2-Trifluoroacetamido)methyl]imidazo[1,2-a]pyridine-7-carboxylic acid makes it a valuable candidate for medicinal chemistry optimization. Its carboxylic acid moiety allows for further derivatization, enabling the synthesis of amides, esters, or other conjugates. Recent studies highlight its relevance in the development of anti-inflammatory agents and kinase inhibitors, aligning with the growing demand for precision therapeutics in oncology and autoimmune diseases.

From a synthetic perspective, the compound’s CAS No. 2757952-45-5 serves as a critical identifier for procurement and regulatory compliance. Laboratories focusing on high-throughput screening (HTS) often seek such imidazo[1,2-a]pyridine derivatives due to their balanced lipophilicity and hydrogen-bonding capacity, which are essential for drug-like properties. The inclusion of the trifluoroacetamido group further improves metabolic stability, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) research.

In the context of AI-driven drug discovery, 2-[(2,2,2-Trifluoroacetamido)methyl]imidazo[1,2-a]pyridine-7-carboxylic acid exemplifies how computational tools can predict bioactivity and optimize lead compounds. Platforms like AlphaFold and quantum chemistry simulations are increasingly used to model interactions between such molecules and biological targets, reducing R&D timelines. This aligns with industry trends toward cost-effective drug development and personalized medicine.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of CAS No. 2757952-45-5 is advised to ensure workplace safety. Its stability under standard conditions makes it suitable for green chemistry applications, a priority for sustainable pharmaceutical manufacturing. Researchers frequently inquire about its solubility, storage conditions, and compatibility with common reagents, reflecting practical concerns in laboratory settings.

Looking ahead, the versatility of imidazo[1,2-a]pyridine derivatives like this compound positions them as key players in addressing unmet medical needs. Whether exploring neurodegenerative disease targets or antiviral therapies, the scientific community continues to uncover new avenues for this chemical class. For those sourcing CAS No. 2757952-45-5, verifying supplier credentials and analytical data (e.g., HPLC purity, NMR spectra) is recommended to ensure research reproducibility.